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Compound of Interest

Compound Name: Ethyl octanoate

Cat. No.: B045983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethyl octanoate in

fragrance and perfume formulations. Detailed protocols for experimental evaluation are

included to assist researchers in the development of new scented products.

Ethyl octanoate, also known as ethyl caprylate, is a fatty acid ester with the chemical formula

CH₃(CH₂)₆COOCH₂CH₃.[1] It is a colorless liquid that is naturally present in many fruits, such

as apples, bananas, and pineapples, as well as in alcoholic beverages like wine and brandy.[2]

[3][4] Its characteristic fruity and floral aroma makes it a valuable ingredient in the fragrance

and perfume industry for the creation of synthetic fruity scents.[2][5]

Olfactory Profile and Applications
Ethyl octanoate possesses a multifaceted scent profile, primarily characterized by sweet,

fruity, and waxy notes. Its aroma is often described as reminiscent of pineapple, apricot, and

pear, with underlying hints of wine and brandy.[3][6][7] This versatile scent profile allows for its

use in a wide range of fragrance applications.

Key Olfactory Characteristics:

Fruity: Dominant notes of pineapple, apricot, and pear.
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Sweet: Adds a sugary, ripe fruit character.

Waxy: Contributes a subtle, fatty nuance.

Winey/Brandy-like: Provides a sophisticated, fermented fruit undertone.[3]

Common Applications in Fragrance Formulations:

Fruity Accords: A key component in creating realistic and juicy fruit fragrances, especially for

apple, pineapple, and other tropical scents.[7]

Floral Bouquets: Used to add a fruity nuance and lift to floral compositions.

Gourmand Fragrances: Enhances the sweet and edible aspects of gourmand perfumes.

Alcoholic Beverage Scents: Contributes to the characteristic aroma of brandy, rum, and

wine-inspired fragrances.[7]

Ethyl octanoate is typically used as a top to middle note in the fragrance pyramid, contributing

to the initial impression and the heart of the scent. Its moderate evaporation rate allows it to

bridge the volatile top notes with the more tenacious middle notes.

Physicochemical Properties
A summary of the key physicochemical properties of ethyl octanoate is presented in the table

below. This data is essential for formulation development, stability testing, and safety

assessment.
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Property Value Reference

Molecular Formula C₁₀H₂₀O₂ [1]

Molecular Weight 172.27 g/mol [8]

Appearance Colorless liquid [9]

Boiling Point 208 °C (406 °F; 481 K) [1]

Melting Point -48 °C (-54 °F; 225 K) [1]

Vapor Pressure 0.2 mbar at 20 °C [1]

Solubility in Water 70.1 mg/L [1]

Solubility in Ethanol Soluble [6]

Flash Point 79 °C (174 °F; 352 K) [1]

Recommended Usage Level
Up to 3.0% in fragrance

concentrate

Regulatory and Safety Information
Ethyl octanoate has been thoroughly evaluated for safety by the Research Institute for

Fragrance Materials (RIFM).[4] The International Fragrance Association (IFRA) has not issued

any specific restrictions on its use in fragrance formulations, indicating its favorable safety

profile for use in consumer products.[6] It is important to adhere to Good Manufacturing

Practices (GMP) and conduct appropriate safety assessments for the final fragrance

formulation.

Experimental Protocols
The following protocols provide detailed methodologies for incorporating and evaluating ethyl
octanoate in fragrance formulations.

Protocol for Fragrance Formulation and Compounding
This protocol outlines the steps for creating a fragrance concentrate containing ethyl
octanoate.
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Materials:

Ethyl octanoate

Other fragrance raw materials (essential oils, aroma chemicals)

Perfumer's alcohol (95% ethanol)

Glass beakers

Digital scale (accurate to 0.01g)

Pipettes or droppers

Glass stirring rods

Amber glass bottles for storage

Procedure:

Formulation Design: Create a fragrance formula, specifying the percentage of each

ingredient, including ethyl octanoate.

Weighing Ingredients: Accurately weigh each ingredient according to the formula using a

digital scale. It is recommended to start with the base notes, followed by the middle notes,

and finally the top notes.

Blending: Combine the weighed ingredients in a glass beaker.

Mixing: Gently stir the mixture with a glass rod until all components are fully dissolved and

the solution is homogeneous.

Dilution (Optional): For evaluation purposes, the concentrate can be diluted in perfumer's

alcohol. A common starting dilution is 20% fragrance concentrate to 80% alcohol.

Maceration: Store the fragrance concentrate or diluted perfume in a cool, dark place in a

sealed amber glass bottle for a period of 1 to 4 weeks. This allows the fragrance to mature

and the different notes to meld together.[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://www.benchchem.com/product/b045983?utm_src=pdf-body
https://africaimports.com/blog/perfume-making-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration (Optional): If any sedimentation occurs after maceration, the perfume can be chilled

and then filtered to ensure clarity.

Preparation Compounding Maturation & Finishing

Fragrance Formulation Design Weighing of Raw Materials
(including Ethyl Octanoate)

Formula
Blending of IngredientsMeasured Ingredients Mixing until Homogeneous

Stirring
Dilution in Perfumer's Alcohol

(e.g., 20% concentrate)
Homogeneous Concentrate Maceration (1-4 weeks)

Diluted Fragrance
Quality Control & Filtration

Matured Fragrance

Experimental Setup

Evaluation at Time Points (1, 2, 3 months)

Data Analysis & Conclusion

Prepare Fragrance Samples
(with Ethyl Octanoate)

Control Sample
(4°C, Dark)

Accelerated Aging Samples
(40°C, Amber Bottles)

Light Exposure Samples
(UV Light, Clear Bottles)

Visual Inspection
(Color, Clarity)

Time Points

Olfactory Evaluation
(Scent Profile)

Time Points

Instrumental Analysis
(GC-MS, Optional)

Time PointsTime Points Time Points Time Points

Compare Aged Samples to Control

Assess Stability and Shelf-life
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Top Notes
(5-15 mins)

Citrus, Aromatic

Middle Notes (Heart)
(20-60 mins)

Floral, Fruity, Spicy
(Ethyl Octanoate)

Base Notes
(>6 hours)

Woody, Musky, Resinous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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